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Compound of Interest

2-(3-Hydroxyphenyl)quinoline-4-
Compound Name:

carboxylic acid
CAS No.: 32366-58-8

Cat. No.: B2689418

Get Quote

Part 1: Executive Summary & Chemical Identity

Target Compound: 2-(3-Hydroxyphenyl)quinoline-4-carboxylic acid CAS Registry
Number:32366-58-8[1][2][3][4][5]

This guide provides a comprehensive technical analysis of 2-(3-Hydroxyphenyl)quinoline-4-
carboxylic acid, a critical heterocyclic scaffold in medicinal chemistry. Unlike its more common
para-substituted isomer (CAS 6952-34-7) or the dicarboxylic acid derivative Hexophan (CAS
525-48-4), this specific meta-hydroxy isomer offers unique hydrogen-bonding vectors within the
enzyme binding pockets of targets such as Dihydroorotate Dehydrogenase (DHODH).

Chemical Identification Matrix
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Property Specification

CAS Number 32366-58-8

IUPAC Name 2-(3-Hydroxyphenyl)quinoline-4-carboxylic acid
Molecular Formula C16H11NOs

Molecular Weight 265.26 g/mol

SMILES OC(=0)c1c2cceec2ne(c3ccec(0)ce3)cl
Appearance Yellow to brownish crystalline solid

Soluble in DMSO, DMF, and aqueous alkali
Solubility (NaOH/KOH); poorly soluble in water and non-

polar organic solvents.

Part 2: Synthesis & Methodology
Core Synthetic Pathway: The Pfitzinger Reaction[8]

The most robust and scalable method for synthesizing 2-(3-Hydroxyphenyl)quinoline-4-
carboxylic acid is the Pfitzinger Reaction. This condensation between isatin and a ketone (in
this case, 3'-hydroxyacetophenone) under strong alkaline conditions is preferred over the
Doebner reaction due to higher yields and easier purification.

Reaction Logic

e Ring Opening: Strong base (KOH) hydrolyzes the lactam bond of isatin to form potassium
isatinate (keto-acid intermediate).

o Condensation: The ketone moiety of the isatinate undergoes an aldol-type condensation with
the alpha-methyl group of 3'-hydroxyacetophenone.

o Cyclization: Intramolecular cyclization and dehydration yield the quinoline ring system.

Step-by-Step Protocol

Reagents:
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Isatin (1.0 eq)

3'-Hydroxyacetophenone (1.1 eq)

Potassium Hydroxide (KOH) (33% w/v aqueous solution)
Ethanol (Absolute)

Glacial Acetic Acid (for precipitation)

Procedure:

Preparation: Dissolve Isatin (1.47 g, 10 mmol) in a solution of KOH (5 g) in water (15 mL)
and ethanol (20 mL). Heat gently until the solution turns clear yellow/orange (formation of
isatinate).

Addition: Add 3'-Hydroxyacetophenone (1.50 g, 11 mmol) to the hot solution.

Reflux: Heat the mixture to reflux (approx. 80°C) for 12—24 hours. The color will darken to a
deep red-brown, indicating quinoline formation.

Work-up:

o Cool the reaction mixture to room temperature.

o Evaporate the bulk of the ethanol under reduced pressure.

o Dilute the residue with water (50 mL) and chill in an ice bath.

Precipitation: Slowly acidify the solution with glacial acetic acid to pH 4-5. A copious yellow
precipitate will form.

Purification: Filter the solid, wash extensively with water (to remove excess KOH and salts)
and cold ethanol. Recrystallize from DMF/Ethanol or Ethanol/Water to obtain the pure acid.

Reaction Mechanism Visualization
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Caption: Figure 1.[6] Pfitzinger synthesis pathway for CAS 32366-58-8, illustrating the
conversion of isatin to the target quinoline scaffold.

Part 3: Applications in Drug Discovery
Dihydroorotate Dehydrogenase (DHODH) Inhibition

Quinoline-4-carboxylic acids are privileged structures for inhibiting DHODH, a key enzyme in
de novo pyrimidine biosynthesis. This pathway is a validated target for:

o Anticancer Therapy: Depleting pyrimidine pools in rapidly dividing tumor cells.[6]
» Antiviral Agents: Broad-spectrum activity against RNA viruses.
e Malaria: Targeting Plasmodium falciparum DHODH.

Mechanism of Action: The carboxylic acid group at position 4 typically interacts with an arginine
residue (e.g., Arg136 in human DHODH) via a salt bridge. The 3-hydroxyphenyl group at
position 2 provides a critical hydrogen bond donor/acceptor site, distinguishing it from the 4-
hydroxyphenyl isomer, potentially altering binding kinetics and selectivity within the
hydrophobic channel of the enzyme.

Antioxidant Activity

The phenolic hydroxyl group at the meta-position confers antioxidant properties to the scaffold.
Studies on related hydroxyquinoline-4-carboxylic acids indicate radical scavenging capability,
which can be synergistic in treating inflammatory conditions where oxidative stress is prevalent.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b2689418/docs?utm_src=pdf-body-img#in-depth-technical-guide-2-3-hydroxyphenyl-quinoline-4-carboxylic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC8859982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8859982/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2689418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Part 4: Analytical Characterization

To validate the synthesis of CAS 32366-58-8, researchers should look for the following spectral

signatures:
Technique Expected Signals Interpretation
Carboxylic acid proton (-
1H NMR (DMSO-de) 0 13.5-14.0 (br s, 1H)
COOH)
0 9.6-9.8 (s, 1H) Phenolic hydroxyl proton (-OH)
uinoline H-8 proton
0 8.6 (d, 1H) Q _ P
(deshielded)
0 8.4 (s, 1H) Quinoline H-3 proton (singlet)
Multiplets for remaining
0 6.8—7.5 (m, Ar-H) )
aromatic protons
MS (ESI-) m/z 264.1 [M-H]~ Deprotonated molecular ion
Broad O-H stretch
IR (KBr) 3200-3500 cm™1 _
(phenol/acid)
1700-1720 cm™! C=0 stretch (carboxylic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b2689418?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ShowSupplierProductsDetail_19846_5200.aspx
https://www.bldpharm.com/products/950236-91-6.html
https://china.guidechem.com/171476/detail.html
https://www.sigmaaldrich.com/US/en/product/aldrich/r433446
https://www.sigmaaldrich.com/US/en/product/aldrich/r433446
https://www.bidepharm.com/products/32366-58-8.html
https://www.bidepharm.com/products/32366-58-8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8859982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8859982/
https://pubchem.ncbi.nlm.nih.gov/compound/31382
https://pubchem.ncbi.nlm.nih.gov/compound/31382
https://www.benchchem.com/product/b2689418/docs#in-depth-technical-guide-2-3-hydroxyphenyl-quinoline-4-carboxylic-acid
https://www.benchchem.com/product/b2689418/docs#in-depth-technical-guide-2-3-hydroxyphenyl-quinoline-4-carboxylic-acid
https://www.benchchem.com/product/b2689418/docs#in-depth-technical-guide-2-3-hydroxyphenyl-quinoline-4-carboxylic-acid
https://www.benchchem.com/product/b2689418/docs#in-depth-technical-guide-2-3-hydroxyphenyl-quinoline-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2689418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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